Cas no 121071-71-4 (Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride)

Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride structure
121071-71-4 structure
Product Name:Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride
CAS No:121071-71-4
MF:C8H10ClNO4S
MW:251.687300205231
MDL:MFCD00205189
CID:63535
PubChem ID:2808333
Update Time:2025-04-18

Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride
    • DIMETHYL 4-AMINOTHIOPHENE-2,3-DICARBOXYLATE HYDROCHLORIDE, 9
    • 4-Aminothiophene-2,3-dicarboxylic acid dimethyl ester hydrochloride
    • AKOS 92922
    • Dimethyl4-aminothiophene-2,3-dicarboxylateHCl
    • METHYL 4-AMINOTHIOPHENE-2,3-DICARBOXYLATE HYDROCHLORIDE
    • 2,3-diMethyl 4-aMinothiophene-2,3-dicarboxylate hydrochloride
    • SCHEMBL2847474
    • MFCD00205189
    • FT-0642955
    • dimethyl 4-aminothiophene-2,3-dicarboxylate HCl
    • RETIFGMAGNDLAN-UHFFFAOYSA-N
    • TS-00799
    • DTXSID20384571
    • AMY18010
    • SR-01000638172-1
    • CCG-48648
    • dimethyl 4-aminothiophene-2,3-dicarboxylate;hydrochloride
    • AC-5194
    • 3-Amino-4,5-bismethoxycarbonylthiophene hydrochloride
    • AKOS000276663
    • 121071-71-4
    • DB-041600
    • MDL： MFCD00205189
    • Inchi： 1S/C8H9NO4S.ClH/c1-12-7(10)5-4(9)3-14-6(5)8(11)13-2;/h3H,9H2,1-2H3;1H
    • InChI Key： RETIFGMAGNDLAN-UHFFFAOYSA-N
    • SMILES： Cl.S1C=C(C(C(=O)OC)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 251.00200
  • Monoisotopic Mass: 251.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • Color/Form: Lumpy powder
  • Density: 1.371
  • Melting Point: 166-169°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 106.86000
  • LogP: 2.28670
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined
  • Vapor Pressure: No data available

Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride Security Information

Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Dimethyl 4-aminothiophene-2,3-dicarboxylate hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:121071-71-4)4-氨基噻吩-2,3-二羧酸二甲酯盐酸盐
Order Number:LE26932046
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:121071-71-4)4-氨基噻吩-2,3-二羧酸二甲酯盐酸盐
LE26932046
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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